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(R)-3,5-Difluoro-2-(pyrrolidin-2-

yl)pyridine

Cat. No.: B13016938

Get Quote

Executive Summary
Larotrectinib (LOXO-101) is a highly selective, CNS-active, ATP-competitive inhibitor of the

tropomyosin receptor kinase (TRK) family (TRKA, TRKB, and TRKC).[1][2][3] Chemically, it is

identified as (3S)-N-{5-[(2R)-2-(2,5-difluorophenyl)pyrrolidin-1-yl]pyrazolo[1,5-a]pyrimidin-3-

yl}-3-hydroxypyrrolidine-1-carboxamide sulfate.[1][2]

From a process chemistry perspective, the molecule presents specific challenges:

Dual Chirality: It contains two distinct chiral centers—an (R)-configuration on the phenyl-

pyrrolidine moiety and an (S)-configuration on the hydroxypyrrolidine tail.[1][2]

Stereochemical purity is a Critical Quality Attribute (CQA).[1]

Regioselectivity: The pyrazolo[1,5-a]pyrimidine core requires precise functionalization at the

3- and 5-positions.[1][2]

Urea Linkage: The assembly of the final urea motif requires a robust coupling strategy that

avoids unstable isocyanate intermediates during scale-up.[1]
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Retrosynthetic Architecture
To understand the supply chain and synthesis, we must deconstruct the API into its orthogonal

building blocks.

Strategic Disconnection
The most scalable route relies on a convergent synthesis involving three key Regulatory

Starting Materials (RSMs) or advanced intermediates.[1]

The Three Pillars of Larotrectinib:

Fragment A (The Core): 5-Chloro-3-nitropyrazolo[1,5-a]pyrimidine.[1][2]

Fragment B (The Chiral Head): (R)-2-(2,5-Difluorophenyl)pyrrolidine.[1][2][4][5]

Fragment C (The Chiral Tail): (S)-3-Hydroxypyrrolidine.[1][2][5]

Visual Retrosynthesis (Graphviz)[1][2]
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Figure 1: Retrosynthetic disconnection of Larotrectinib into three commercially sourceable

fragments.

Key Intermediates & Supplier Specifications
Sourcing these intermediates requires strict adherence to enantiomeric excess (ee)

specifications.
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Intermediate CAS Number
Critical Quality
Attributes (CQA)

Sourcing
Complexity

Fragment A 1363380-51-1

Purity: >98%

HPLCImpurity:

Regioisomers of

nitration must be

<0.1%.

Moderate. Specialized

heterocyclic suppliers

required.

Fragment B 1218935-59-1

Chirality: >99% ee (R-

isomer).Form: Often

supplied as HCl salt

(CAS 1218935-60-4)

for stability.[1][2]

High. Requires

asymmetric synthesis

or chiral resolution.

Fragment C 100243-39-8

Chirality: >99% ee (S-

isomer).Water

Content: Hygroscopic;

moisture control is

vital.[1][2]

Low. Commodity

chiral building block.

Advanced Int. 1223404-90-7

Identity: Nitro-coupled

product.Solvent

Residue: Control of

DMSO/DMF if used in

coupling.[1][2]

Custom. Usually

synthesized in-house

during GMP steps.[1]

[2]

Detailed Synthetic Protocols
The following protocols represent the optimized "Process Route" (Route B), which avoids

chromatography and utilizes crystallization for purification. This contrasts with early MedChem

routes (Route A) that are unscalable.[1]

Phase 1: The SNAr Coupling (Fragment A + B)[1]
This step attaches the chiral head to the core scaffold.

Reagents: Fragment A (1.0 eq), Fragment B (HCl salt, 1.1 eq), Diisopropylethylamine

(DIPEA, 3.0 eq).
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Solvent: Ethanol or n-Butanol.[1][2]

Conditions: 60–80°C for 4–6 hours.

Protocol:

Charge 5-chloro-3-nitropyrazolo[1,5-a]pyrimidine (Frag A) and (R)-2-(2,5-

difluorophenyl)pyrrolidine HCl (Frag B) into the reactor.

Add Ethanol (10 vol).

Add DIPEA slowly to control exotherm.

Heat to reflux.[6] Monitor consumption of Frag A by HPLC (Target < 0.5%).

Workup (Crystallization): Cool to room temperature. The product, 5-((R)-2-(2,5-

difluorophenyl)pyrrolidin-1-yl)-3-nitropyrazolo[1,5-a]pyrimidine, precipitates as a yellow solid.

[1][2]

Filter and wash with cold ethanol.

Yield: ~85-90%. Purity: >99%.

Phase 2: Nitro Reduction
Converting the nitro group to an amine to prepare for the urea linker.[1]

Reagents: Zinc powder (5.0 eq), Ammonium Chloride (10.0 eq).[1] Note: Catalytic

Hydrogenation (Pd/C, H2) is the green alternative for large scale.[1]

Solvent: Methanol/THF (1:1).[1]

Protocol (Zn/NH4Cl method):

Suspend the Phase 1 Nitro intermediate in Methanol/THF.

Add saturated aqueous NH4Cl.

Add Zinc powder portion-wise (maintain temp < 30°C).
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Stir vigorously for 2 hours.

Filter through Celite to remove Zinc residues.

Concentrate filtrate and extract with Ethyl Acetate.

Critical Step: The resulting amine is prone to oxidation. Use immediately or store under

Nitrogen.

Phase 3: The "Activated Carbamate" Strategy (Urea
Assembly)
Direct reaction of the amine with Fragment C and phosgene is hazardous and yields side

products.[1] The industry standard uses Phenyl Chloroformate to create a stable, crystallizable

carbamate intermediate.

Step 3a: Carbamate Formation

Dissolve the Amine intermediate (from Phase 2) in Dichloromethane (DCM) or 2-MeTHF.[1]

[2]

Add Pyridine or K2CO3 (base).[1]

Cool to 0°C.

Add Phenyl Chloroformate (1.1 eq) dropwise.[1]

Warm to RT. The Phenyl Carbamate Intermediate forms.

Purification: Quench with water. Separate organic layer. Precipititate the intermediate by

adding Heptane. Filter the solid. This purges impurities before the final step.

Step 3b: Urea Formation & Salt Generation[2]

Suspend the Phenyl Carbamate solid in Acetonitrile or Dioxane.

Add (S)-3-Hydroxypyrrolidine (Fragment C, 1.2 eq) and Triethylamine.[1][2]
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Heat to 50-60°C. The pyrrolidine displaces the phenol leaving group to form the urea.[1]

Salt Formation: Cool to RT. Add Sulfuric Acid (1.0 eq) in Ethanol.[1]

Polymorph Control: Larotrectinib Sulfate precipitates. Controlled cooling rates determine

particle size distribution (PSD).[1]

Process Visualization (Graphviz)[1][2]

Phase 1: SNAr Coupling Phase 2: Reduction Phase 3: Urea Assembly

React Frag A + Frag B
Solvent: EtOH, 70°C

Crystallization
(Rejection of impurities)

Nitro Reduction
Zn/NH4Cl or Pd/C
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(Oxidation Sensitive)

Activation
(+ Phenyl Chloroformate)
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(+ Frag C)

Larotrectinib Sulfate
API Output

H2SO4 Salt Formation

Click to download full resolution via product page

Figure 2: Industrial process flow for Larotrectinib Sulfate, highlighting the critical isolation of the

activated carbamate.

Supplier Landscape & Sourcing Strategy
Supplier Categorization
The market for Larotrectinib intermediates is divided into three tiers:

Innovator/CMO Partners: Firms like Array BioPharma (original developer) and their

authorized CMOs.[1] These hold the master files (DMF) but do not sell to third parties.[1]

Specialized Catalog Houses (Research Scale): Suppliers like Cleanchem and

Pharmaffiliates.[1] These provide high-purity standards and small-scale intermediates (grams

to kilos) for R&D and analytical validation.[1][2]

Bulk Chemical Manufacturers (China/India): Companies such as Feihe Chemical or Home

Sunshine Pharma.[1] These suppliers offer multi-kilogram to ton quantities.

Risk:[2] Variable enantiomeric purity.
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Action: Always request a Chiral HPLC trace before purchase.

Audit Checklist for Intermediates
When validating a supplier for Fragment B (the fluoro-phenyl pyrrolidine), you must verify:

Enantiomeric Purity: Specification should be ≥99.5% ee. The wrong enantiomer will carry

through to the API and is difficult to separate at the final stage.

Residual Boron/Metals: If the supplier uses the Suzuki coupling route to make the pyrrolidine

ring, check for Palladium (<10 ppm) and Boron residues.[1]

Polymorphs: For the final API, ensure the supplier of the sulfate salt provides data on the

crystal form, as amorphous solid dispersions are often required for bioavailability (refer to

WO/2019/220352).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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Check Availability & Pricing
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